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Compound of Interest

Compound Name: 1,3-Adamantanedimethanol

Cat. No.: B095918

An In-depth Technical Guide to 1,3-Adamantanedimethanol: Chemical Properties and
Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3-Adamantanedimethanol (CAS No: 17071-62-4) is a unique, diamondoid compound
characterized by a rigid, three-dimensional adamantane core functionalized with two primary
hydroxymethyl groups. This distinct architecture imparts exceptional thermal stability, high
lipophilicity, and predictable steric properties, making it a valuable building block in medicinal
chemistry and materials science.[1] Its cage-like structure provides a robust scaffold that can
enhance the pharmacokinetic profiles of drug candidates by shielding adjacent functional
groups from metabolic degradation.[1] Furthermore, its bifunctionality allows for its use as a
versatile precursor in the synthesis of polymers, covalent organic frameworks (COFs), and
advanced optical materials.[1] This guide provides a comprehensive overview of the chemical
properties, structural details, and synthetic routes of 1,3-Adamantanedimethanol.

Chemical Structure and Identification

The structure of 1,3-Adamantanedimethanol consists of a tricyclic adamantane cage with two
methylene bridges at the 1 and 3 positions, each terminating in a primary alcohol. This
symmetrical and strain-free arrangement is responsible for its notable stability.[1][2]
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Table 1: Structural and Identification Data for 1,3-Adamantanedimethanol

Identifier Value

IUPAC Name (Adamantane-1,3-diyl)dimethanol

CAS Number 17071-62-4

Molecular Formula C12H2002

Molecular Weight 196.29 g/mol

SMILES OCCclcc2cc(CO)cec(cl)c2

inChi INChl=1S/C12H2002/c13-7-11-1-9-2-10(6-11)4-

12(8-14,3-9)5-11/h9-10,13-14H,1-8H2

Adamantane-1,3-diyldimethanol, 1,3-
Synonyms i
Bis(hydroxymethyl)adamantane

Physicochemical Properties

The physical and chemical properties of 1,3-Adamantanedimethanol are largely dictated by
its rigid adamantane core and the presence of two polar hydroxyl groups.

Table 2: Physicochemical Properties of 1,3-Adamantanedimethanol

Property Value Reference(s)
Appearance White crystalline solid -

Melting Point 180.5- 182 °C [3]

Boiling Point 320.4 °C at 760 mmHg [3]

Density 1.368 g/cm3 [3]

Flash Point 158.5 °C [3]

Solubility Soluble in water and organic ]

solvents
LogP 1.06240 -
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Spectroscopic Characterization

While specific spectra for 1,3-Adamantanedimethanol are not readily available in public

databases, its structure allows for the prediction of characteristic spectroscopic features.

IH NMR: The proton NMR spectrum is expected to show complex multiplets for the
adamantane cage protons. The protons of the two CHz groups attached to the hydroxyls
would likely appear as a distinct signal, and the hydroxyl protons would present as a broad
singlet, the chemical shift of which is dependent on solvent and concentration.

13C NMR: The carbon NMR spectrum would be characterized by signals corresponding to
the non-equivalent carbons of the adamantane cage and a prominent signal for the two
equivalent hydroxymethyl carbons (-CH20H). The quaternary carbons at positions 1 and 3
would also be identifiable. Studies on 1,3-disubstituted adamantanes confirm that the
chemical shifts can be predicted with good accuracy based on additivity rules.[4]

IR Spectroscopy: The infrared spectrum will be dominated by a strong, broad absorption
band in the region of 3200-3600 cm~1 corresponding to the O-H stretching of the alcohol
groups.[5] Characteristic C-H stretching vibrations for the adamantane cage will appear just
below 3000 cm~1.[5] A prominent C-O stretching band is expected around 1000-1050 cm~1.

[5]

Mass Spectrometry: The mass spectrum would show the molecular ion peak (M*) at m/z
196. Subsequent fragmentation would likely involve the loss of water (H20) and the
hydroxymethyl groups (-CH20H).

Synthesis and Reactivity

1,3-Adamantanedimethanol is a versatile intermediate whose primary alcohol groups can

undergo a variety of chemical transformations, including esterification, etherification, oxidation,

and halogenation.[2]
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Synthetic overview for 1,3-Adamantanedimethanol.

Experimental Protocol: Synthesis via Reduction of 1,3-
Adamantanedicarboxylic Acid

This protocol describes a general method for the synthesis of 1,3-Adamantanedimethanol by
the reduction of 1,3-Adamantanedicarboxylic acid, which can be synthesized from 1,3-

adamantanediol.[6]

Step 1: Synthesis of 1,3-Adamantanedicarboxylic Acid[6][7]
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e To a three-necked flask equipped with a stirrer, add 1,3-adamantanediol and concentrated
sulfuric acid.

o Under rapid stirring, slowly add formic acid dropwise over 2-5 hours.

» Continue stirring for an additional 20-30 minutes after the addition is complete. A white solid
will precipitate.

e Pour the reaction mixture onto crushed ice and filter the precipitate.

e Wash the crude product with water.

o Recrystallize the solid from ethanol to yield pure 1,3-adamantanedicarboxylic acid.

Step 2: Reduction to 1,3-Adamantanedimethanol

e In adry, nitrogen-purged round-bottom flask, suspend lithium aluminum hydride (LiAIH4) in
anhydrous tetrahydrofuran (THF).

e Cool the suspension to 0 °C in an ice bath.

e Slowly add a solution of 1,3-adamantanedicarboxylic acid in anhydrous THF to the LiAlH4
suspension.

 After the addition is complete, allow the mixture to warm to room temperature and then reflux
for several hours until the reaction is complete (monitored by TLC).

o Cool the reaction mixture back to 0 °C and cautiously quench the excess LiAlH4 by the
sequential slow addition of water, followed by 15% aqueous sodium hydroxide, and then
more water.

e Filter the resulting aluminum salts and wash the filter cake thoroughly with THF.

o Combine the filtrate and washes, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to yield crude 1,3-Adamantanedimethanol.

» Purify the product by recrystallization or column chromatography.
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Applications in Research and Development

The unique structural features of 1,3-Adamantanedimethanol make it a valuable component
in several areas of chemical research and development.

1,3-Adamantanedimethanol

Improves Lipophilicity Enhances Thermal Precursor for
& Metabolic Stability |& Mechanical Properties '\ Tunable Clusters
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Applications of 1,3-Adamantanedimethanol.

¢ Medicinal Chemistry: The adamantane scaffold is highly lipophilic, which can enhance the
ability of drug molecules to cross cell membranes. Its rigid structure can lock in specific
conformations and provide metabolic stability, improving the pharmacokinetic profile of a
drug candidate.[1] The two hydroxyl groups serve as handles for further functionalization to
create novel therapeutic agents, including antiviral and central nervous system-targeting
drugs.[2]

o Materials Science: As a bifunctional monomer, it is used in the synthesis of high-performance
polymers. The rigid adamantane unit incorporated into a polymer backbone can significantly
increase the glass transition temperature and thermal stability of the material.[1] It is also a
key precursor for constructing Covalent Organic Frameworks (COFs) with well-defined pore
sizes and enhanced adsorption capacities.[1]

o Optoelectronics: 1,3-Adamantanedimethanol serves as a building block for adamantane-
type clusters with tunable optoelectronic properties. These hybrid materials have shown
potential in nonlinear optical (NLO) applications, such as second-harmonic generation
(SHG).[1]
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Conclusion

1,3-Adamantanedimethanol is a compound of significant interest due to its unique
combination of a rigid, stable core and reactive functional groups. Its utility as a molecular
building block in both drug discovery and materials science is well-established. This guide has
provided a summary of its core chemical and structural properties, offering a foundation for
researchers and professionals working with this versatile diamondoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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